3,4-difluoro-N-(2-(2-methyl-1H-imidazol-1-yl)ethyl)benzamide

• IUPAC Name: 3,4-difluoro-N-[2-(2-methylimidazol-1-yl)ethyl]benzamide
• InChI: InChI=1S/C13H13F2N3O/c1-9-16-4-6-18(9)7-5-17-13(19)10-2-3-11(14)12(15)8-10/h2-4,6,8H,5,7H2,1H3,(H,17,19)
• InChI Key: WPFDILYHKYDURG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1CCNC(=O)C2=CC(=C(C=C2)F)F
• Molecular Formula: C13H13F2N3O
• Molecular Weight: 265.26 g/mol

Description

The compound “3,4-difluoro-N-(2-(2-methyl-1H-imidazol-1-yl)ethyl)benzamide” is a complex organic molecule. It contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. The imidazole ring is known to be present in many biologically active molecules and drugs.

Scientific Research Applications

Antibacterial Activity

• Imidazole derivatives, including our compound of interest, have shown antibacterial potential. .

Antitumor Properties

• Some imidazole-containing compounds exhibit antitumor activity. .

Antioxidant Potential

• Imidazole derivatives have been investigated for their antioxidant properties. These compounds scavenge free radicals, protecting cells from oxidative damage. .

Antifungal Applications

• Imidazole-containing compounds have been studied as antifungal agents. They inhibit fungal growth by disrupting cell membranes or interfering with essential enzymes. .

Fluorescent Dye Intermediates

• Our compound serves as an intermediate for fluorescent dyes. .

Enzyme Substrates for Activity Detection

• In certain studies, imidazole derivatives have been employed as enzyme substrates. .

Mechanism of Action

Target of Action

The primary targets of the compound “3,4-difluoro-N-(2-(2-methyl-1H-imidazol-1-yl)ethyl)benzamide” are currently unknown. Imidazole derivatives, which this compound is a part of, have been found in many important synthetic drug molecules and bind with high affinity to multiple receptors . .

Mode of Action

Imidazole derivatives are known to interact with their targets in a variety of ways, often leading to changes in cellular function . The specific interactions and changes caused by this compound would depend on its primary targets, which are currently unknown.

Biochemical Pathways

Imidazole derivatives are utilized in a diverse range of applications, from pharmaceuticals and agrochemicals to functional materials and catalysis . The affected pathways and their downstream effects would depend on the compound’s primary targets and mode of action, which are currently unknown.

Pharmacokinetics

The trifluoroethyl group in the compound could potentially increase the lipophilicity and metabolic stability of pharmaceuticals, making it a valuable synthon for drug development. .